Cas no 1337376-32-5 (1-(3-Fluoro-4-nitrophenyl)ethan-1-amine)

• Product Name: 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine
• CAS No: 1337376-32-5
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 5776691
• PubChem ID: 83350060
• Update Time: 2025-10-28

1-(3-Fluoro-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1866480
• 1337376-32-5
• 1-(3-fluoro-4-nitrophenyl)ethan-1-amine
• Benzenemethanamine, 3-fluoro-α-methyl-4-nitro-
• 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine

• Inchi： 1S/C8H9FN2O2/c1-5(10)6-2-3-8(11(12)13)7(9)4-6/h2-5H,10H2,1H3
• InChI Key： FXNZZUOSBKMZPL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 296.6±30.0 °C(Predicted)
• pka: 7.99±0.10(Predicted)

Additional information on 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine

Comprehensive Overview of 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine (CAS No. 1337376-32-5): Properties, Applications, and Industry Insights

1-(3-Fluoro-4-nitrophenyl)ethan-1-amine, identified by its CAS number 1337376-32-5, is a fluorinated aromatic amine derivative with significant relevance in pharmaceutical and agrochemical research. This compound features a nitro group and a fluoro substituent on the phenyl ring, which enhances its reactivity and utility in synthetic chemistry. Its molecular structure (C₈H₉FN₂O₂) makes it a versatile intermediate for designing bioactive molecules, particularly in the development of small-molecule inhibitors and catalysts. Researchers frequently explore its potential in drug discovery, owing to its ability to modulate electronic and steric properties in target molecules.

In recent years, the demand for fluorinated compounds like 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability and bioavailability, making this compound a hotspot in medicinal chemistry. A trending topic in scientific forums is its role in covalent drug design, where the nitro group serves as a handle for selective protein binding. Additionally, its applications extend to material science, where it acts as a precursor for advanced polymers and liquid crystals.

The synthesis of CAS 1337376-32-5 typically involves multi-step organic reactions, including nitration and amination protocols. A common query among chemists is how to optimize its yield while minimizing byproducts—a challenge addressed via microwave-assisted synthesis or flow chemistry techniques. Environmental concerns have also driven interest in green chemistry approaches for producing such intermediates, aligning with the global push for sustainable manufacturing.

From an analytical perspective, 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine is characterized using HPLC, NMR spectroscopy, and mass spectrometry. Its UV-Vis absorption properties are exploited in sensor development, a niche gaining traction in diagnostics. Industry reports highlight its inclusion in high-throughput screening libraries, reflecting its value in precision medicine initiatives. As AI-driven molecular docking studies become mainstream, this compound’s 3D conformational data is increasingly curated in digital databases.

Regulatory compliance for 1337376-32-5 adheres to REACH and GMP standards, ensuring safe handling in industrial settings. FAQs often revolve around its storage conditions (recommended: 2-8°C under inert atmosphere) and compatibility with common solvents. Notably, its patent landscape reveals growing IP activity, particularly in bioconjugation technologies—a trend mirroring the rise of antibody-drug conjugates (ADCs).

In conclusion, 1-(3-Fluoro-4-nitrophenyl)ethan-1-amine exemplifies the intersection of structural innovation and applied science. Its adaptability across life sciences and advanced materials sectors positions it as a compound of enduring interest. Future research may focus on its catalytic asymmetric transformations or nanocarrier functionalization, areas poised to redefine its industrial footprint.